Cas no 56190-17-1 (4-Propoxybenzene-1,2-diamine)

4-Propoxybenzene-1,2-diamine is a diamine derivative featuring a propoxy substituent on the benzene ring. This compound is valued for its role as an intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and functionalized aromatic systems. Its structural properties make it suitable for applications in pharmaceuticals, agrochemicals, and advanced material research.
4-Propoxybenzene-1,2-diamine structure
4-Propoxybenzene-1,2-diamine structure
Product Name:4-Propoxybenzene-1,2-diamine
CAS No:56190-17-1
MF:C9H14N2O
MW:166.220262050629
MDL:MFCD00462576
CID:56910
PubChem ID:92054
Update Time:2025-06-19

4-Propoxybenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 4-Propoxybenzene-1,2-diamine
    • 4-Propoxy-1,2-diaminobenzene
    • 4-n-propoxy-o-phenylenediamine
    • 4-propoxy-o-phenylenediamine
    • EINECS 260-044-3
    • 4-Propoxy-1,2-diamine benzene
    • MFCD00462576
    • A20814
    • AKOS005292643
    • 1,2-Benzenediamine, 4-propoxy-
    • FT-0601007
    • EN300-1295510
    • AS-41051
    • DTXSID70204735
    • NS00033480
    • 56190-17-1
    • CS-0453768
    • 4-Propoxy-O-Phenylenediamine;4-Propyloxy-1,2-benzenediamine
    • SCHEMBL11246033
    • 4-propoxy-1,2-diamine benzene, AldrichCPR
    • UUAOMJOZLSTWIP-UHFFFAOYSA-N
    • MDL: MFCD00462576
    • Inchi: 1S/C9H14N2O/c1-2-5-12-7-3-4-8(10)9(11)6-7/h3-4,6H,2,5,10-11H2,1H3
    • InChI Key: UUAOMJOZLSTWIP-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=C(C=1)N)N)CCC

Computed Properties

  • Exact Mass: 166.11100
  • Monoisotopic Mass: 166.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 61.3A^2

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 324.2±22.0 °C at 760 mmHg
  • Flash Point: 167.5±16.0 °C
  • Refractive Index: 1.585
  • PSA: 61.27000
  • LogP: 2.80220
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Propoxybenzene-1,2-diamine Security Information

4-Propoxybenzene-1,2-diamine Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Propoxybenzene-1,2-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019088815-250mg
4-Propoxybenzene-1,2-diamine
56190-17-1 95%
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$199.68 2023-09-01
Alichem
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$504.00 2023-09-01
Alichem
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$1411.20 2023-09-01
abcr
AB445698-250 mg
4-Propoxybenzene-1,2-diamine, min. 95%; .
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€378.50 2023-04-22
abcr
AB445698-1 g
4-Propoxybenzene-1,2-diamine, min. 95%; .
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€867.90 2023-04-22
TRC
B524838-10mg
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$ 50.00 2022-06-07
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Fluorochem
223290-250mg
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